Cas no 2228727-90-8 (3-(2-chloro-6-methoxyphenyl)-2,2-difluoropropanoic acid)

• Product Name: 3-(2-chloro-6-methoxyphenyl)-2,2-difluoropropanoic acid
• CAS No: 2228727-90-8
• MF: C₁₀H₉ClF₂O₃
• MW: 250.626469373703
• CID: 6435296
• PubChem ID: 165836202
• Update Time: 2025-05-24

3-(2-chloro-6-methoxyphenyl)-2,2-difluoropropanoic acid Chemical and Physical Properties

Names and Identifiers

• 3-(2-chloro-6-methoxyphenyl)-2,2-difluoropropanoic acid
• 2228727-90-8
• EN300-1950063

• Inchi： 1S/C10H9ClF2O3/c1-16-8-4-2-3-7(11)6(8)5-10(12,13)9(14)15/h2-4H,5H2,1H3,(H,14,15)
• InChI Key： LIPGMCNLNMLJLJ-UHFFFAOYSA-N
• SMILES： ClC1=CC=CC(=C1CC(C(=O)O)(F)F)OC

Computed Properties

• Exact Mass: 250.0208282g/mol
• Monoisotopic Mass: 250.0208282g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 260
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 46.5Ų

Additional information on 3-(2-chloro-6-methoxyphenyl)-2,2-difluoropropanoic acid

Introduction to 3-(2-chloro-6-methoxyphenyl)-2,2-difluoropropanoic acid (CAS No. 2228727-90-8)

3-(2-chloro-6-methoxyphenyl)-2,2-difluoropropanoic acid, identified by the chemical compound code CAS No. 2228727-90-8, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to the class of aromatic carboxylic acids, characterized by its unique structural features that include a chloro-substituted phenyl ring and a difluorinated propanoic acid moiety. The presence of both electron-withdrawing and electron-donating groups in its molecular structure makes it a versatile intermediate for the synthesis of various biologically active molecules.

The molecular structure of 3-(2-chloro-6-methoxyphenyl)-2,2-difluoropropanoic acid consists of a benzene ring substituted at the 2-position with a chlorine atom and at the 6-position with a methoxy group. This arrangement creates a balance between lipophilicity and electronic properties, which is often exploited in drug design to enhance binding affinity and metabolic stability. The terminal carboxylic acid group and the geminal difluoropropyl side chain further contribute to the compound's reactivity and potential applications in synthetic chemistry.

In recent years, the pharmaceutical industry has seen a surge in the development of fluorinated compounds due to their favorable pharmacokinetic properties. Fluoro substituents are known to improve metabolic stability, binding affinity, and overall bioavailability of drug candidates. The difluoropropanoic acid moiety in 3-(2-chloro-6-methoxyphenyl)-2,2-difluoropropanoic acid is particularly interesting as it combines these benefits with the ability to engage in multiple hydrogen bonding interactions, making it an attractive scaffold for medicinal chemists.

One of the most compelling aspects of this compound is its potential as a building block for the synthesis of novel therapeutic agents. Researchers have been exploring its utility in creating small-molecule inhibitors targeting various biological pathways. For instance, studies have suggested that derivatives of this compound may exhibit inhibitory activity against enzymes involved in cancer metabolism and inflammation. The chloro- and methoxy-substituted phenyl ring provides a scaffold that can be modified through various chemical transformations, such as Suzuki-Miyaura cross-coupling reactions or nucleophilic aromatic substitutions, to generate libraries of compounds for high-throughput screening.

The synthetic pathways for preparing 3-(2-chloro-6-methoxyphenyl)-2,2-difluoropropanoic acid have been optimized to ensure high yields and purity. One common approach involves the reaction of 2-chloro-6-methoxybenzaldehyde with ethyl glyoxylate followed by reduction and subsequent carboxylation. This method leverages readily available starting materials and standard reaction conditions, making it accessible for both academic laboratories and industrial settings. Additionally, modern techniques such as flow chemistry have been employed to enhance scalability and reproducibility in the synthesis process.

Recent advancements in computational chemistry have also played a pivotal role in understanding the reactivity and potential applications of 3-(2-chloro-6-methoxyphenyl)-2,2-difluoropropanoic acid. Molecular modeling studies have revealed that this compound can form stable interactions with biological targets through hydrogen bonding networks, hydrophobic effects, and dipole-dipole interactions. These insights have guided researchers in designing more effective derivatives with enhanced pharmacological properties.

In clinical research, the exploration of 3-(2-chloro-6-methoxyphenyl)-2,2-difluoropropanoic acid has been accompanied by investigations into its potential therapeutic effects. Preclinical studies have demonstrated that certain analogs derived from this compound exhibit anti-inflammatory and anti-proliferative activities. These findings have spurred interest in developing novel drugs targeting chronic diseases such as rheumatoid arthritis and certain types of cancer. The ability of this compound to modulate key signaling pathways without significant off-target effects makes it an appealing candidate for further development.

The pharmacokinetic profile of 3-(2-chloro-6-methoxyphenyl)-2,2-difluoropropanoic acid is another area of active investigation. Studies using animal models have provided valuable insights into its absorption, distribution, metabolism, and excretion (ADME) properties. The presence of fluorine atoms has been shown to prolong half-life by reducing metabolic clearance rates, while the carboxylic acid group facilitates renal excretion. These characteristics are crucial for optimizing drug formulations and ensuring therapeutic efficacy.

From an industrial perspective, the demand for high-quality intermediates like 3-(2-chloro-6-methoxyphenyl)-2,2-difluoropropanoic acid continues to grow as pharmaceutical companies seek innovative solutions for drug discovery programs. Manufacturers specializing in fine chemicals have invested heavily in process optimization to meet these demands while adhering to stringent quality control standards. This ensures that researchers receive reliable materials for their experiments without compromising on purity or yield.

The future prospects for 3-(2-chloro-6-methoxyphenyl)-2,2-difluoropropanoic acid are promising given its versatility as a synthetic intermediate and its potential therapeutic applications. As research progresses further into understanding its biological activity at a molecular level through techniques such as X-ray crystallography or NMR spectroscopy new derivatives will likely be developed with improved pharmacological profiles.